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Compound of Interest

Compound Name: 1,4-Bis(4-aminophenoxy)benzene

Cat. No.: B1581417

An In-depth Technical Guide to 1,4-Bis(4-
aminophenoxy)benzene

This guide provides a comprehensive overview of 1,4-Bis(4-aminophenoxy)benzene, a key
diamine monomer, with a focus on its chemical properties, synthesis, and applications,
particularly in the development of high-performance polymers. The information is tailored for
researchers, scientists, and professionals in drug development and materials science.

Core Chemical and Physical Properties

1,4-Bis(4-aminophenoxy)benzene, also known by synonyms such as TPE-Q and
Hydroquinone Bis(4-aminophenyl) Ether, is an aromatic diamine with the chemical formula
C18H16N202.[1][2] Its molecular structure, featuring two aminophenoxy groups attached to a
central benzene ring, imparts significant thermal stability and reactivity, making it a valuable
precursor in polymer chemistry.[2][3]

Table 1: Molecular Properties of 1,4-Bis(4-aminophenoxy)benzene
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Property Value Reference
Molecular Formula C18H16N202 [1112114]
Molecular Weight ~292.33 g/mol [11[2][3]
IUPAC Name e [1]

aminophenoxy)phenoxy]laniline

CAS Number 3491-12-1 [2][41[5]

Table 2: Physical and Chemical Data

Property Value Reference
) Solid, off-white to light yellow
Physical State [2][5]
powder
Melting Point 172-177 °C [2][5]16]

- Insoluble in water, soluble in
Solubility ) ) [2]
various organic solvents

Purity >98.0% (GC) 6]

Experimental Protocols

The synthesis of 1,4-Bis(4-aminophenoxy)benzene is typically achieved through a two-step
process involving a nucleophilic substitution reaction followed by a reduction.

Step 1: Synthesis of the Dinitro Intermediate

This initial step involves the reaction of hydroquinone with 4-fluoronitrobenzene in the presence

of a base.
e Reactants:
o Hydroquinone (0.0180 mol)

o Anhydrous Potassium Carbonate (K2CO3) (0.0360 mol)
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o 4-fluoronitrobenzene (0.036 mol)

o Dimethylacetamide (70 ml) as solvent

e Procedure:

o Combine hydroquinone, anhydrous K2CO3, and 4-fluoronitrobenzene in a two-neck round
bottom flask containing dimethylacetamide.

o Heat the mixture at 373 K (100 °C) for 20 hours under a nitrogen atmosphere. The
solution will change color from yellow to dark brown.[3]

o After cooling to room temperature, pour the reaction mixture into 800 ml of water.
o Avyellow solid will precipitate. This is the dinitro intermediate.

o Wash the precipitate thoroughly with water and separate it by filtration.[3]
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Reactants
Hydroquinone 4-fluoronitrobenzene K2CO3 (Base) DMA (Solvent)

Process
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Pour into Water
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Caption: Workflow for the synthesis of the dinitro intermediate.

Step 2: Reduction to 1,4-Bis(4-aminophenoxy)benzene

The dinitro intermediate is then reduced to the final diamine product.

¢ Reactants:

o Dinitro intermediate (2.84 mmol)

o Hydrazine monohydrate (10 ml)
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o Ethanol (80 ml)

o 5% Palladium on Carbon (Pd/C) catalyst (0.06 g)

e Procedure:

o Charge a 250 ml two-neck flask with the dinitro intermediate, hydrazine monohydrate,
ethanol, and the Pd/C catalyst.[3]

o Reflux the mixture for 16 hours.
o Filter the mixture to remove the Pd/C catalyst.
o Evaporate the solvent from the filtrate to obtain the crude solid.

o Recrystallize the crude solid from ethanol to yield pure crystals of 1,4-Bis(4-
aminophenoxy)benzene. The typical yield is around 85%.[3]

Applications in Polymer Science and Drug
Development

The primary application of 1,4-Bis(4-aminophenoxy)benzene is as a diamine monomer in the
synthesis of high-performance polymers, most notably polyimides.[2][3][5]

o Polymer Synthesis: When reacted with aromatic dianhydrides, it forms polyimides with
exceptional thermal stability, excellent dielectric properties, and high mechanical strength.[2]
[4][5] These polymers are crucial for applications in flexible electronics, nanofiltration
membranes for water treatment, and as heat-resistant substrates for sensors.[4][5]

» Drug Development: While its direct application in pharmaceuticals is not prominent, its role
as a building block for advanced polymers is relevant. Aromatic amines are critical
substructures in many drug candidates because the nitrogen atoms they contain help
molecules bind to biological targets like proteins and enzymes.[7] The synthesis of novel
polymers for drug delivery systems or medical devices can be explored using this monomer.

The general polymerization reaction to form a polyimide is illustrated below.
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Caption: General pathway for polyimide synthesis.

Spectral Information

Characterization of 1,4-Bis(4-aminophenoxy)benzene is confirmed through various
spectroscopic methods. Available data includes 1H NMR, 13C NMR, IR, and Mass
Spectrometry, which are essential for verifying the structure and purity of the synthesized
compound.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular weight and formula of 1,4-Bis(4-
aminophenoxy)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581417#molecular-weight-and-formula-of-1-4-bis-4-
aminophenoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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